methyl 2-(benzoylamino)-3-(2-furyl)acrylate

• IUPAC Name: methyl (Z)-2-benzamido-3-(furan-2-yl)prop-2-enoate
• InChI: InChI=1S/C15H13NO4/c1-19-15(18)13(10-12-8-5-9-20-12)16-14(17)11-6-3-2-4-7-11/h2-10H,1H3,(H,16,17)/b13-10-
• InChI Key: OPKVOPWZQHDERK-RAXLEYEMSA-N
• Canonical SMILES: COC(=O)C(=CC1=CC=CO1)NC(=O)C2=CC=CC=C2
• Isomeric SMILES: COC(=O)/C(=C/C1=CC=CO1)/NC(=O)C2=CC=CC=C2
• Molecular Formula: C15H13NO4
• Molecular Weight: 271.27 g/mol

Description

Methyl 2-(benzoylamino)-3-(2-furyl)acrylate, also known as Methyl BFA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Methyl 2-(benzoylamino)-3-(2-furyl)acrylate BFA has been extensively studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and materials science. It has been found to exhibit potent anti-inflammatory, anti-cancer, and anti-viral activities, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of methyl 2-(benzoylamino)-3-(2-furyl)acrylate BFA is not yet fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in inflammation, cancer, and viral infections. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are known to play a role in inflammation.
Biochemical and Physiological Effects:
This compound BFA has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. It has also been shown to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 2-(benzoylamino)-3-(2-furyl)acrylate BFA in lab experiments is its potent biological activity, which makes it a useful tool for studying various biological processes. However, its high cost and limited availability can be a limitation for some researchers.

Future Directions

There are several potential future directions for research on methyl 2-(benzoylamino)-3-(2-furyl)acrylate BFA, including the development of novel drug candidates based on its structure, the investigation of its mechanism of action in more detail, and the exploration of its potential applications in materials science. Additionally, further studies are needed to evaluate its safety and efficacy in vivo, as well as its potential for drug interactions.
In conclusion, this compound BFA is a promising compound with potential applications in various fields, including medicinal chemistry, organic synthesis, and materials science. Its potent biological activity and diverse range of effects make it a useful tool for studying various biological processes. However, further research is needed to fully understand its mechanism of action and to evaluate its safety and efficacy in vivo.